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Compound of Interest

Compound Name: FR-188582

Cat. No.: B1674015

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of FR-
188582, a highly selective cyclooxygenase-2 (COX-2) inhibitor, in various animal models of
inflammation. The protocols and data presented herein are intended to guide researchers in
designing and executing preclinical studies to evaluate the therapeutic potential of this
compound.

Introduction to FR-188582

FR-188582 is a potent and highly selective inhibitor of the COX-2 enzyme, a key mediator in
the inflammatory cascade. Its selectivity for COX-2 over COX-1 suggests a favorable
gastrointestinal safety profile compared to non-selective nonsteroidal anti-inflammatory drugs
(NSAIDs). Preclinical studies have demonstrated its efficacy in rodent models of arthritis.

Mechanism of Action

FR-188582 exerts its anti-inflammatory effects by selectively binding to and inhibiting the COX-
2 enzyme. This inhibition prevents the conversion of arachidonic acid to prostaglandins, which
are key signaling molecules that mediate inflammation, pain, and fever. The high selectivity of
FR-188582 for COX-2 minimizes the inhibition of COX-1, which is involved in maintaining the
integrity of the gastric mucosa and platelet function.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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